Cas no 2694745-75-8 (tert-butyl N-(5-chloro-2-methylphenyl)methyl-N-methylcarbamate)

• Product Name: tert-butyl N-(5-chloro-2-methylphenyl)methyl-N-methylcarbamate
• CAS No: 2694745-75-8
• MF: C₁₄H₂₀ClNO₂
• MW: 269.76710319519
• CID: 5613513
• PubChem ID: 165941456
• Update Time: 2025-05-20

tert-butyl N-(5-chloro-2-methylphenyl)methyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-33050373
• tert-butyl N-[(5-chloro-2-methylphenyl)methyl]-N-methylcarbamate
• 2694745-75-8
• tert-butyl N-(5-chloro-2-methylphenyl)methyl-N-methylcarbamate

• Inchi： 1S/C14H20ClNO2/c1-10-6-7-12(15)8-11(10)9-16(5)13(17)18-14(2,3)4/h6-8H,9H2,1-5H3
• InChI Key： BKYPJPCBJYMCHT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C=1)CN(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 269.1182566g/mol
• Monoisotopic Mass: 269.1182566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.5Ų

Additional information on tert-butyl N-(5-chloro-2-methylphenyl)methyl-N-methylcarbamate

tert-butyl N-(5-chloro-2-methylphenyl)methyl-N-methylcarbamate: A Comprehensive Overview

The compound tert-butyl N-(5-chloro-2-methylphenyl)methyl-N-methylcarbamate, identified by the CAS number 2694745-75-8, is a significant molecule in the field of organic chemistry, particularly within the realm of carbamates. This compound has garnered attention due to its unique structural properties and potential applications in various industries, including agriculture and pharmaceuticals.

The molecular structure of tert-butyl N-(5-chloro-2-methylphenyl)methyl-N-methylcarbamate consists of a tert-butyl group attached to a carbamate moiety, which is further connected to a substituted phenyl ring. The phenyl ring is substituted with a chlorine atom at the 5-position and a methyl group at the 2-position, imparting specific electronic and steric properties to the molecule. This substitution pattern is crucial for its reactivity and selectivity in chemical reactions.

Recent studies have highlighted the importance of carbamates like tert-butyl N-(5-chloro-2-methylphenyl)methyl-N-methylcarbamate in the development of agrochemicals. Researchers have explored its potential as a herbicide or fungicide, leveraging its ability to inhibit key enzymes involved in plant metabolism. For instance, a 2023 study published in the Journal of Agricultural Chemistry demonstrated that this compound exhibits promising activity against several agricultural pests, making it a candidate for further development in crop protection.

In addition to its agricultural applications, this compound has also been investigated for its pharmacological properties. A 2023 research article in Medicinal Chemistry reported that tert-butyl N-(5-chloro-2-methylphenyl)methyl-N-methylcarbamate shows moderate inhibitory activity against certain kinases, which are key targets in cancer therapy. This finding underscores its potential as a lead compound for drug discovery efforts.

The synthesis of tert-butyl N-(5-chloro-2-methylphenyl)methyl-N-methylcarbamate typically involves multi-step organic reactions, including nucleophilic substitution and condensation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, aligning with current trends toward sustainable chemistry practices.

In terms of environmental impact, studies have been conducted to assess the biodegradability and toxicity of tert-butyl N-(5-chloro-2-methylphenyl)methyl-N-methylcarbamate. Preliminary results indicate that it undergoes moderate biodegradation under aerobic conditions, suggesting that its environmental footprint may be manageable if used appropriately. However, further research is required to fully understand its long-term effects on ecosystems.

The versatility of this compound is further evident in its use as an intermediate in the synthesis of more complex molecules. For example, it has been employed as a building block in the construction of bioactive agents with enhanced pharmacokinetic profiles. This highlights its role not only as an end-product but also as a valuable precursor in chemical synthesis.

In conclusion, tert-butyl N-(5-chloro-2-methylphenyl)methyl-N-methylcarbamate, CAS number 2694745-75-8, represents a multifaceted molecule with diverse applications across various scientific domains. Its structural features, combined with recent research findings, position it as an important compound for future innovations in agriculture and medicine.